Cas no 1261747-94-7 (2'-Iodo-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-Iodo-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261747-94-7
• MF: C₁₀H₈F₃IO₂
• MW: 344.069005966187
• CID: 4965121
• Update Time: 2025-10-23

2'-Iodo-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8F3IO2/c1-2-7(15)6-4-3-5-8(9(6)14)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key： FSGOZSFETBQRMM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CC)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 343.95211 g/mol
• Monoisotopic Mass: 343.95211 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.07
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2'-Iodo-3'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2'-Iodo-3'-(trifluoromethoxy)propiophenone (CAS No. 1261747-94-7)

2'-Iodo-3'-(trifluoromethoxy)propiophenone (CAS No. 1261747-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an iodo substituent at the 2' position and a trifluoromethoxy group at the 3' position, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and steric effects can influence reactivity and binding affinity.

In recent years, the demand for fluorinated compounds like 2'-Iodo-3'-(trifluoromethoxy)propiophenone has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 1261747-94-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its role in cross-coupling reactions and catalysis has been explored, further expanding its utility.

From an SEO perspective, queries such as "2'-Iodo-3'-(trifluoromethoxy)propiophenone synthesis" and "CAS 1261747-94-7 applications" are highly popular among chemists and researchers. These long-tail keywords indicate a strong interest in practical methodologies and real-world uses of the compound. Moreover, the integration of AI-driven drug design tools has accelerated the exploration of 1261747-94-7 in virtual screening campaigns, highlighting its potential in targeted therapy development.

The compound's structural versatility also makes it a subject of interest in material science, particularly in the design of advanced polymers and functional materials. Its trifluoromethoxy group contributes to thermal stability and chemical resistance, properties highly sought after in high-performance applications. As sustainability becomes a key focus in chemical manufacturing, 1261747-94-7 is being evaluated for its compatibility with green chemistry principles, including atom economy and reduced waste generation.

In conclusion, 2'-Iodo-3'-(trifluoromethoxy)propiophenone (CAS No. 1261747-94-7) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique chemical properties and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking to leverage its potential, understanding its synthetic pathways and functional group interactions is essential for unlocking innovative solutions in chemistry and beyond.